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Introduction
Anisomycin is a pyrrolidine antibiotic produced by Streptomyces griseolus that acts as a potent

inhibitor of protein synthesis in eukaryotic cells.[1][2] It functions by binding to the 60S

ribosomal subunit, thereby inhibiting the peptidyl transferase reaction.[3][4][5] Beyond its

primary role as a translation inhibitor, anisomycin is widely utilized in research as a powerful

activator of Stress-Activated Protein Kinases (SAPKs), including c-Jun N-terminal Kinase (JNK)

and p38 Mitogen-Activated Protein Kinase (MAPK).[6][7] This dual activity makes it an

invaluable tool for investigating a range of cellular processes such as synaptic plasticity, stress

signaling, and apoptosis.[6][8][9]

The "AM" designation in "Anis-AM" refers to the acetoxymethyl ester modification. This

chemical group is added to render the molecule more lipophilic and membrane-permeant,

facilitating its entry into live cells.[10] Once inside the cell, non-specific intracellular esterases

cleave the AM group, releasing the active anisomycin compound and trapping it within the

cytoplasm.[10] This ensures rapid and efficient loading for a variety of cell-based assays.

Mechanism of Action
Anisomycin exerts its biological effects through two primary mechanisms:
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Inhibition of Protein Synthesis: Anisomycin binds to the peptidyl transferase center of the

80S ribosome's 60S subunit, interfering with peptide bond formation and halting polypeptide

chain elongation.[3][4] This leads to a rapid and potent inhibition of global protein synthesis.

[1]

Activation of Stress Signaling Pathways: Anisomycin is a potent inducer of the ribotoxic

stress response.[5][11] This response is triggered by ribosomal damage and leads to the

robust activation of MAPK signaling cascades, primarily the JNK and p38 MAPK pathways.

[12][13] Activation of these pathways can, in turn, regulate the expression of immediate-early

genes (e.g., c-fos, c-jun) and initiate downstream cellular events, including apoptosis.[13][14]

[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Anisomycin-AM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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